5-Amino-4-tert-butyl-2-cyclopentylphenyl methyl carbonate

• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol
• IUPAC Name: (5-amino-4-tert-butyl-2-cyclopentylphenyl) methyl carbonate
• InChI: InChI=1S/C17H25NO3/c1-17(2,3)13-9-12(11-7-5-6-8-11)15(10-14(13)18)21-16(19)20-4/h9-11H,5-8,18H2,1-4H3
• InChI Key: YGRJGKJZOWNCKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C(=C1)C2CCCC2)OC(=O)OC)N

Description

5-Amino-4-tert-butyl-2-cyclopentylphenyl methyl carbonate is a useful research compound. Its molecular formula is C17H25NO3 and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask charged with 10% Pd/C (132 mg) under inert atmosphere was added a solution of 4-tert-butyl-2-cyclopentenyl-5-nitrophenyl methyl carbonate (660 mg, 2.07 mmol) in ethanol (20 mL). The reaction was stirred under H2 atmosphere for 3 h, then filtered and dried down to provide 5-amino-4-tert-butyl-2-cyclopentylphenyl methyl carbonate as an off-white crystalline solid (556 mg, 92% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 6.97 (s, 1H), 6.38 (s, 1H), 4.81 (s, 2H), 3.80 (s, 3H), 2.84 (m, 1H), 1.87-1.80 (m, 2H), 1.72-1.66 (m, 2H), 1.62-1.56 (m, 2H), 1.47-1.39 (m, 2H), 1.32 (s, 9H).